![molecular formula C7H3BrFIN2 B3012649 4-Bromo-7-fluoro-3-iodo-2H-indazole CAS No. 2503205-29-4](/img/structure/B3012649.png)
4-Bromo-7-fluoro-3-iodo-2H-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Bromo-7-fluoro-3-iodo-2H-indazole” is a chemical compound with the molecular formula C7H3BrFIN2 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of indazoles, including “4-Bromo-7-fluoro-3-iodo-2H-indazole”, has been explored through various methods . One common method involves the cyclization of ortho-substituted benzylidenehydrazine using ortho-substituted benzaldehyde as the starting material .Molecular Structure Analysis
The molecular structure of “4-Bromo-7-fluoro-3-iodo-2H-indazole” consists of a bromine atom, a fluorine atom, and an iodine atom attached to an indazole ring . The molecular weight of this compound is 340.92 .Chemical Reactions Analysis
Indazole-containing heterocyclic compounds, including “4-Bromo-7-fluoro-3-iodo-2H-indazole”, have been synthesized through various reactions, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .Physical And Chemical Properties Analysis
“4-Bromo-7-fluoro-3-iodo-2H-indazole” is a powder at room temperature . It has a molecular weight of 340.92 . The InChI code for this compound is 1S/C7H3BrFIN2/c8-3-1-2-4(9)6-5(3)7(10)12-11-6/h1-2H, (H,11,12) .Scientific Research Applications
HIV Protease Inhibitors
Indazole compounds have been investigated and applied in producing HIV protease inhibitors . These inhibitors are used as antiretroviral drugs in the treatment of HIV infections.
Serotonin Receptor Antagonists
Indazole fragments are also used in the synthesis of serotonin receptor antagonists . These are drugs that inhibit the action of serotonin (a neurotransmitter) in the brain. They can be used to treat conditions like depression and anxiety.
Aldose Reductase Inhibitors
Aldose reductase is an enzyme involved in the metabolism of glucose. Indazole-based aldose reductase inhibitors can be used in the management of complications of diabetes .
Acetylcholinesterase Inhibitors
Indazole compounds can be used to produce acetylcholinesterase inhibitors . These inhibitors increase the level and duration of action of the neurotransmitter acetylcholine and can be used to treat diseases like Alzheimer’s and Myasthenia Gravis.
Antimicrobial Agents
Some indazole compounds have shown moderate-to-high activity against certain bacterial cultures, including Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli .
Anticancer Agents
Indazole-containing compounds have a wide variety of medicinal applications as anticancer agents . They can inhibit the proliferation of cancer cell lines .
Safety and Hazards
Mechanism of Action
Target of Action
Indazole-containing compounds, which include 4-bromo-7-fluoro-3-iodo-2h-indazole, have a wide variety of medicinal applications and can act as selective inhibitors of phosphoinositide 3-kinase δ .
Mode of Action
Indazole compounds generally interact with their targets through various chemical reactions, leading to changes in the target’s function .
Biochemical Pathways
Indazole compounds are known to influence a broad range of biochemical pathways due to their diverse biological activities .
Result of Action
Indazole compounds are known for their diverse biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can potentially affect the action of indazole compounds .
properties
IUPAC Name |
4-bromo-7-fluoro-3-iodo-2H-indazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFIN2/c8-3-1-2-4(9)6-5(3)7(10)12-11-6/h1-2H,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBPICWXOEHKMAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NNC(=C2C(=C1)Br)I)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFIN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.92 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-7-fluoro-3-iodo-2H-indazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.